Ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate
• InChI: InChI=1S/C11H13NO3/c1-3-15-11(14)6-10(13)9-5-4-8(2)12-7-9/h4-5,7H,3,6H2,1-2H3
• InChI Key: CSTIAWJADKPHBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CN=C(C=C1)C
• Molecular Formula: C11H13NO3
• DSSTOX Substance ID: DTXSID00176072
• Molecular Weight: 207.23 g/mol
• CAS RN: 21683-58-9

Description

Ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate is a chemical compound that has garnered significant interest in scientific research due to its potential applications in various fields. It is a derivative of pyridine, which is commonly found in natural products and is an important building block in the synthesis of pharmaceuticals and agrochemicals.

Scientific Research Applications

Antitumor and Antimitotic Agent Research Ethyl 3-(6-methylpyridin-3-yl)-3-oxopropanoate and its derivatives have been studied for their potential in antitumor and antimitotic activities. For instance, the oxime of ethyl [6-amino-4-[(1-methyl-2-phenyl-2-oxoethyl)amino]-5-nitropyridin-2-yl] carbamate and related compounds showed significant antitumor activity in mice. These compounds are precursors to potent antimitotic agents known as ethyl pyrido[3,4-b]pyrazin-7-ylcarbamates. Studies indicate that modifications in the molecular structure, such as replacing the oxime moiety with a keto or alcohol group, can influence their biological activity. Additionally, the reduction of nitro groups in these compounds to amino groups has been shown to enhance their biological activity (Temple, Rener, Waud, & Noker, 1992).

Fruit and Vegetable Preservation Research on 1-methylcyclopropene (1-MCP), a compound related to this compound, has provided insights into its effects on fruits and vegetables. This inhibitor of ethylene perception has been widely adopted in the apple industry and other agricultural sectors for enhancing the quality and shelf life of produce. The compound's application and effects vary across different types of fruits and vegetables, illustrating its potential in commercial and scientific contexts (Watkins, 2006).

Aging Research this compound has also been explored in the context of aging research. Studies involving 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride, a related compound, showed its effectiveness as a geroprotector. In experimental models, it increased the lifespan of certain mouse strains, suggesting its potential utility in aging research and possible methods for controlling aging processes (Emanuel & Obukhova, 1978).

Polymorphic Studies in Pharmaceutical Compounds Investigations into polymorphic forms of compounds related to this compound, such as ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, have been conducted. These studies use spectroscopic and diffractometric techniques to understand the subtle structural differences between polymorphic forms, which is crucial for pharmaceutical applications (Vogt, Williams, Johnson, & Copley, 2013).

Synthetic Chemistry this compound plays a role in synthetic chemistry, particularly in the creation of complex molecules. For example, its derivatives have been used in phosphine-catalyzed annulations to synthesize highly functionalized tetrahydropyridines. These reactions are notable for their regioselectivity and yield, contributing to the development of new synthetic methods and compounds (Zhu, Lan, & Kwon, 2003).

Synthesis routes and methods I

Procedure details

35.8 g (0.52 mol) of sodium methylate and 200 ml of toluene were put in a 750-ml sulfonation flask. The reaction mixture was heated to reflux temperature. A mixture of 55.7 g (0.33 mol) of 6-methyl nicotinic acid ethyl ester (produced according to Swiss Pat. No. 654 577) and 60.3 g (0.68 mol) of ethyl acetate was added drop by drop to the stirred suspension over 7 hour period. The suspension was stirred at reflux temperature for 22 hours and then cooled to 20° C. 200 ml of water and 25 ml of concentrated hydrochloric acid were added and the phases were separated. The water phase was extracted with toluene and the combined organic phases were evaporated. Then the evaporation residue was distilled under vacuum. 25.9 g of 6-methyl nicotinoyl acetic acid ethyl ester, having a boiling point of 112°-130° C./0.2-0.4 mbar and a content according to HPLC of 89.7 percent, was obtained (yield 33.6 percent, in relation to the 6-methyl nicotinic acid ethyl ester).

Synthesis routes and methods II

Procedure details